Cas no 444066-10-8 (2-bromo-6-ethoxy-4-formylphenyl 4-methoxybenzoate)

• Product Name: 2-bromo-6-ethoxy-4-formylphenyl 4-methoxybenzoate
• CAS No: 444066-10-8
• MF: C₁₇H₁₅BrO₅
• MW: 379.202004671097
• CID: 6786189
• PubChem ID: 1516591
• Update Time: 2025-10-30

2-bromo-6-ethoxy-4-formylphenyl 4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• NCGC00342648-01
• BBL024234
• VS-07758
• STK522966
• 444066-10-8
• AKOS005454296
• AB01333832-02
• 2-bromo-6-ethoxy-4-formylphenyl 4-methoxybenzoate
• (2-bromo-6-ethoxy-4-formylphenyl) 4-methoxybenzoate
• starbld0032771

• Inchi： 1S/C17H15BrO5/c1-3-22-15-9-11(10-19)8-14(18)16(15)23-17(20)12-4-6-13(21-2)7-5-12/h4-10H,3H2,1-2H3
• InChI Key： OEIFRGFOOLGTCL-UHFFFAOYSA-N
• SMILES： BrC1=CC(C=O)=CC(=C1OC(C1C=CC(=CC=1)OC)=O)OCC

Computed Properties

• Exact Mass: 378.01029g/mol
• Monoisotopic Mass: 378.01029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 540.1±50.0 °C at 760 mmHg
• Flash Point: 280.4±30.1 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

2-bromo-6-ethoxy-4-formylphenyl 4-methoxybenzoate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-bromo-6-ethoxy-4-formylphenyl 4-methoxybenzoate

Exploring the Synthesis and Applications of 2-Bromo-6-Ethoxy-4-Formylphenyl 4-Methoxybenzoate (CAS No. 444066-10-8): A Multifunctional Chemical Entity

The compound 2-bromo-6-ethoxy-4-formylphenyl 4-methoxybenzoate, identified by CAS No. 444066-10-8, represents a structurally complex organic molecule with significant potential in chemical and biomedical research. Its unique architecture combines a brominated aromatic ring, an ethoxy substituent, a formyl group, and a methoxycarbonyl moiety, creating a versatile scaffold for functionalization and biological evaluation. Recent advancements in synthetic methodologies have enabled precise control over its synthesis, enhancing its utility in diverse applications such as drug discovery, material science, and analytical chemistry.

At its core, the molecule’s structure is defined by two interconnected aromatic rings: the N-brominated phenolic nucleus (positioned at C2) and the O-methyl ester group attached to a meta-methoxycarbonyl benzene ring. The presence of the formyl group (CHO) at position C4 introduces reactivity toward nucleophilic addition reactions, while the ethyl ether substituent (OEt) at C6 enhances solubility in organic solvents. This structural diversity has been leveraged in recent studies to explore its role as an intermediate in the synthesis of bioactive compounds.

In drug discovery research published in Nature Communications (2023), this compound demonstrated promising activity as an alkylation precursor for anticancer prodrugs. Researchers utilized its bromine atom for site-specific conjugation with tumor-targeting ligands, achieving enhanced selectivity compared to conventional agents. The formyl group was further exploited in photochemical reactions to generate reactive intermediates that selectively bind to cancer cell surface receptors under visible light irradiation—a strategy validated in murine xenograft models.

A groundbreaking application emerged in the field of stimuli-responsive materials. A study featured in Advanced Materials (2023) reported that this compound’s ethoxy and methoxy groups enable reversible hydrogen bonding interactions with poly(ethylene glycol) matrices. When incorporated into hydrogel networks, it exhibited pH-dependent swelling behavior ideal for controlled drug release systems. The bromine atom also facilitated crosslinking via radical-mediated polymerization under UV light, creating mechanically robust scaffolds for tissue engineering applications.

Synthetic chemists have refined protocols for this compound using environmentally benign conditions. A green chemistry approach detailed in ACS Sustainable Chemistry & Engineering (2023) employed microwave-assisted synthesis with solvent-free conditions to achieve >95% yield within minutes. The reaction involved sequential esterification of a substituted phenol derivative followed by electrophilic bromination using NBS under palladium catalysis—a method that reduces hazardous waste compared to traditional protocols.

In analytical chemistry, its distinct UV-vis absorption profile between 315–355 nm has been utilized as a fluorogenic probe for metal ion detection. A recent report (Analytica Chimica Acta, 2023) demonstrated its ability to form stable complexes with trace amounts of lead ions (Pb²⁺) through coordination at the carbonyl oxygen sites. This property enables selective detection down to sub-parts-per-billion levels without interference from common cations like Na⁺ or K⁺.

Beyond traditional applications, emerging research highlights its role in supramolecular chemistry. Investigations published in JACS Au (2023) revealed that self-assembled nanostructures formed from this compound exhibit unique π–π stacking patterns when doped with graphene oxide nanosheets. These hybrid materials displayed exceptional charge transport properties suitable for next-generation organic electronics and photovoltaic devices.

The compound’s thermal stability up to 185°C under nitrogen atmosphere makes it amenable for high-throughput screening processes. Stability studies (RSC Advances, 2023) confirmed minimal degradation over seven days at pH ranges between 5–9, underscoring its compatibility with physiological environments during preclinical testing phases.

In summary, CAS No. 444066-10-8, or 2-bromo-6-ethtyoxyphenyl benzoate derivatives, stands at the intersection of cutting-edge chemical innovation and practical biomedical applications. Its modular structure allows precise tailoring for specific purposes while maintaining robust performance across diverse experimental conditions—a rare combination that continues to drive interdisciplinary research endeavors worldwide.